Cas no 391953-90-5 (2-methyl-3H,4H,5H,6H,7H,8H,9H-pyrimido4,5-dazepin-4-one)
2-Methyl-3H,4H,5H,6H,7H,8H,9H-pyrimido[4,5-d]azepin-4-one is a heterocyclic compound featuring a fused pyrimidine-azepine core structure. Its unique scaffold offers potential utility in medicinal chemistry, particularly as a building block for the synthesis of pharmacologically active molecules. The presence of multiple saturated ring systems enhances conformational flexibility, which may be advantageous in drug design for target binding optimization. The methyl substitution at the 2-position can influence electronic and steric properties, allowing for fine-tuning of reactivity and selectivity. This compound is of interest in the development of novel therapeutic agents, particularly in central nervous system (CNS) or enzyme-targeted applications, due to its structural resemblance to biologically relevant heterocycles.
391953-90-5 structure
Product Name:2-methyl-3H,4H,5H,6H,7H,8H,9H-pyrimido4,5-dazepin-4-one
CAS No:391953-90-5
MF:C9H13N3O
MW:179.219021558762
MDL:MFCD26959516
CID:1088126
PubChem ID:135671154
Update Time:2025-05-28
2-methyl-3H,4H,5H,6H,7H,8H,9H-pyrimido4,5-dazepin-4-one Chemical and Physical Properties
Names and Identifiers
-
- 2-Methyl-6,7,8,9-tetrahydro-1H-pyrimido[4,5-d]azepin-4(5H)-one
- 2-METHYL-3,5,6,7,8,9-HEXAHYDRO-4H-PYRIMIDO[4,5-D]AZEPIN-4-ONE X2HCL H2O
- 2-methyl-3H,4H,5H,6H,7H,8H,9H-pyrimido4,5-dazepin-4-one
- DJXOCPHFYNUINN-UHFFFAOYSA-N
- 2-Methyl-6,7,8,9-tetrahydro-3H-pyrimido[4,5-d]azepin-4(5H)-one
- 2-methyl-3,5,6,7,8,9-hexahydropyrimido[4,5-d]azepin-4-one
- 2-methyl-3,5,6,7,8,9-hexahydro-4H-pyrimido[4,5-d]azepin-4-one
- 2-methyl-6,7,8,9-tetrahydro-5H-pyrimido[4,5-d]azepin-4-ol
- AKOS006316953
- 2-methyl-3H,4H,5H,6H,7H,8H,9H-pyrimido[4,5-d]azepin-4-one
- BS-37893
- AKOS023590718
- EN300-93989
- G50371
- DB-192945
- 391953-90-5
- SCHEMBL6438949
-
- MDL: MFCD26959516
- Inchi: 1S/C9H13N3O/c1-6-11-8-3-5-10-4-2-7(8)9(13)12-6/h10H,2-5H2,1H3,(H,11,12,13)
- InChI Key: DJXOCPHFYNUINN-UHFFFAOYSA-N
- SMILES: O=C1C2=C(CCNCC2)N=C(C)N1
Computed Properties
- Exact Mass: 179.10599
- Monoisotopic Mass: 179.105862047g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 16
- Rotatable Bond Count: 0
- Complexity: 304
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.8
- Topological Polar Surface Area: 53.5Ų
Experimental Properties
- PSA: 53.49
2-methyl-3H,4H,5H,6H,7H,8H,9H-pyrimido4,5-dazepin-4-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Matrix Scientific | 176973-1g |
2-Methyl-3,5,6,7,8,9-hexahydro-4H-pyrimido[4,5-d]azepin-4-one, hydrochloride |
391953-90-5 | 1g |
$630.00 | 2023-09-06 | ||
| Matrix Scientific | 176973-5g |
2-Methyl-3,5,6,7,8,9-hexahydro-4H-pyrimido[4,5-d]azepin-4-one, hydrochloride |
391953-90-5 | 5g |
$1440.00 | 2023-09-06 | ||
| Matrix Scientific | 176973-10g |
2-Methyl-3,5,6,7,8,9-hexahydro-4H-pyrimido[4,5-d]azepin-4-one, hydrochloride |
391953-90-5 | 10g |
$2070.00 | 2023-09-06 | ||
| eNovation Chemicals LLC | Y1257537-1g |
2-methyl-3,5,6,7,8,9-hexahydro-4H-pyrimido[4,5-d]azepin-4-one |
391953-90-5 | 95% | 1g |
$440 | 2023-09-04 | |
| Enamine | EN300-93989-0.05g |
2-methyl-3H,4H,5H,6H,7H,8H,9H-pyrimido[4,5-d]azepin-4-one |
391953-90-5 | 95.0% | 0.05g |
$258.0 | 2025-03-21 | |
| Enamine | EN300-93989-0.1g |
2-methyl-3H,4H,5H,6H,7H,8H,9H-pyrimido[4,5-d]azepin-4-one |
391953-90-5 | 95.0% | 0.1g |
$271.0 | 2025-03-21 | |
| Enamine | EN300-93989-0.25g |
2-methyl-3H,4H,5H,6H,7H,8H,9H-pyrimido[4,5-d]azepin-4-one |
391953-90-5 | 95.0% | 0.25g |
$283.0 | 2025-03-21 | |
| Enamine | EN300-93989-0.5g |
2-methyl-3H,4H,5H,6H,7H,8H,9H-pyrimido[4,5-d]azepin-4-one |
391953-90-5 | 95.0% | 0.5g |
$295.0 | 2025-03-21 | |
| Enamine | EN300-93989-1.0g |
2-methyl-3H,4H,5H,6H,7H,8H,9H-pyrimido[4,5-d]azepin-4-one |
391953-90-5 | 95.0% | 1.0g |
$308.0 | 2025-03-21 | |
| Enamine | EN300-93989-2.5g |
2-methyl-3H,4H,5H,6H,7H,8H,9H-pyrimido[4,5-d]azepin-4-one |
391953-90-5 | 95.0% | 2.5g |
$570.0 | 2025-03-21 |
2-methyl-3H,4H,5H,6H,7H,8H,9H-pyrimido4,5-dazepin-4-one Related Literature
-
1. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
-
Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
-
Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
-
5. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
391953-90-5 (2-methyl-3H,4H,5H,6H,7H,8H,9H-pyrimido4,5-dazepin-4-one) Related Products
- 108561-99-5(Azepino[1,2-a]quinazolin-5(7H)-one, 1,2,3,4,8,9,10,11-octahydro-)
- 147750-18-3(4(1H)-Pyrimidinone, 6-ethyl-5-propyl-2-(trifluoromethyl)-)
- 91272-25-2(4(1H)-CYCLOOCTAPYRIMIDINONE, 5,6,7,8,9,10-HEXAHYDRO-2-PROPYL-)
- 118987-28-3(4(1H)-Pyrimidinone, 6-(1,1-dimethylethyl)-2,5-dimethyl-)
- 89943-15-7(2,5,6-Trimethylpyrimidin-4-ol)
- 91272-13-8(4H-CYCLOHEPTAPYRIMIDIN-4-ONE, 1,5,6,7,8,9-HEXAHYDRO-2-METHYL-)
- 108561-95-1(1H-CYCLOPENTA[E]PYRROLO[1,2-A]PYRIMIDIN-5(6H)-ONE, 2,3,7,8-TETRAHYDRO-)
- 108561-96-2
- 91282-40-5(4(1H)-CYCLOOCTAPYRIMIDINONE, 5,6,7,8,9,10-HEXAHYDRO-2-METHYL-)
- 150880-68-5(4,5,8(1H)-Quinazolinetrione, 2-ethenyl-)
Recommended suppliers
Shanghai Aoguang Biotechnology Co., Ltd
Gold Member
CN Supplier
Bulk
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
CN Supplier
Bulk
SHOCHEM(SHANGHAI) CO.,lTD
Gold Member
CN Supplier
Bulk
Hangzhou Cedareal Technology Co., Ltd.
Gold Member
CN Supplier
Bulk
Jinan Hanyu Chemical Co.,Ltd.
Gold Member
CN Supplier
Bulk